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Compound of Interest

Compound Name: (2-Propylphenyl)methanamine

Cat. No.: B15072927

(2-Propylphenyl)methanamine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of (2-Propylphenyl)methanamine, a
chemical compound of interest in various research and development sectors. This document
summarizes its fundamental properties, lists known suppliers, and outlines a general synthetic

approach.

Chemical Identification and Properties

(2-Propylphenyl)methanamine, also known as 2-propylbenzylamine, is an organic compound
with the chemical formula C10H15N. Its structure consists of a methanamine group attached to
a phenyl ring, which is substituted with a propyl group at the ortho position.

Table 1: Chemical and Physical Data for (2-Propylphenyl)methanamine

Identifier Value

CAS Number 104293-83-6
Molecular Formula C10H15N
Molecular Weight 149.23 g/mol
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Commercial Availability

(2-Propylphenyl)methanamine is available from a number of specialized chemical suppliers.
Researchers can procure this compound from the following vendors:

Table 2: Suppliers of (2-Propylphenyl)methanamine (CAS: 104293-83-6)

Supplier Location Purity
AK Scientific Union City, CA, USA 95%
Smolecule City, Country Not Specified

Shanghai Amole ] ] N
) Shanghai, China Not Specified
Biotechnology Co., Ltd.

Note: Availability and purity may vary. Please consult the suppliers directly for the most current
information.

Synthesis Methodology

A general method for the synthesis of (2-Propylphenyl)methanamine involves the reduction of
a suitable precursor. While a detailed, step-by-step experimental protocol is not readily
available in public literature, a common synthetic route is outlined below.

General Synthesis Workflow
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Synthesis of (2-Propylphenyl)methanamine

Reducing Agent (e.g., LIAIH4)

Reduction

Click to download full resolution via product page
Caption: General synthesis workflow for (2-Propylphenyl)methanamine.

Note on Experimental Protocol: A detailed, peer-reviewed experimental protocol for the
synthesis of (2-Propylphenyl)methanamine (CAS 104293-83-6) is not available in the public
domain at the time of this report. The above workflow represents a general chemical
transformation and would require significant optimization and characterization by trained
chemists.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no publicly available research detailing the specific
biological activity or the signaling pathways associated with (2-Propylphenyl)methanamine.
Further investigation is required to elucidate its pharmacological and toxicological profiles.

Logical Relationship Diagram: Information Unavailability
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Status of Biological Data

Lacks acks
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Caption: Current lack of public data on biological activity.

Conclusion

(2-Propylphenyl)methanamine is a commercially available chemical compound with a defined
chemical structure and CAS number. While a general synthetic approach can be proposed,
detailed experimental protocols and information regarding its biological effects are currently
absent from the scientific literature. This presents an opportunity for novel research to explore
the synthesis, characterization, and potential applications of this molecule in drug discovery
and other scientific fields. Researchers interested in this compound should consider these
knowledge gaps in their experimental design.

 To cite this document: BenchChem. [(2-Propylphenyl)methanamine CAS number and
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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